Cas no 137287-40-2 (4,5-Dichloro-2-methylthieno[2,3-d]pyrimidine)

• Product Name: 4,5-Dichloro-2-methylthieno[2,3-d]pyrimidine
• CAS No: 137287-40-2
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 1029840
• PubChem ID: 15746144
• Update Time: 2025-04-20

4,5-Dichloro-2-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-methylthieno[2,3-d]pyrimidine
• 137287-40-2
• Thieno[2,3-d]pyrimidine, 4,5-dichloro-2-methyl-
• DTXSID30577891

• Inchi： 1S/C7H4Cl2N2S/c1-3-10-6(9)5-4(8)2-12-7(5)11-3/h2H,1H3
• InChI Key： BUHPQCYBKJRHLX-UHFFFAOYSA-N
• SMILES： ClC1=CSC2C1=C(N=C(C)N=2)Cl

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų